7-(4-fluorophenyl)-1-methyl-3-phenethyloxazolo[2,3-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 7-(4-fluorophenyl)-4-methyl-2-(2-phenylethyl)purino[8,7-b][1,3]oxazole-1,3-dione
• InChI: InChI=1S/C22H17FN4O3/c1-25-19-18(20(28)26(22(25)29)12-11-14-5-3-2-4-6-14)27-13-17(30-21(27)24-19)15-7-9-16(23)10-8-15/h2-10,13H,11-12H2,1H3
• InChI Key: GTJHWOCJERSCBY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CCC3=CC=CC=C3)N4C=C(OC4=N2)C5=CC=C(C=C5)F
• Molecular Formula: C22H17FN4O3
• Molecular Weight: 404.4 g/mol

Description

The compound “7-(4-fluorophenyl)-1-methyl-3-phenethyloxazolo[2,3-f]purine-2,4(1H,3H)-dione” is a derivative of purine, which is a heterocyclic aromatic organic compound. Purines, including substituted purines and their tautomers, are the most widely occurring nitrogen-containing heterocycles in nature.

Synthesis Analysis

The synthesis of similar compounds often involves reactions with amines or other nitrogen-containing compounds. For example, a series of 2-fluoro and 3-trifluoromethylphenylpiperazinylalkyl derivatives of 1H-imidazo [2,1-f]purine-2,4 (3H,8H)-dione were synthesized and evaluated for their serotonin (5-HT1A/5-HT7) receptor affinity and phosphodiesterase (PDE4B and PDE10A) inhibitor activity.

Molecular Structure Analysis

The molecular structure of such compounds is often analyzed using techniques such as high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve interactions with biological targets such as serotonin receptors and phosphodiesterase enzymes.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be analyzed using techniques such as high-performance liquid chromatography (HPLC).

Scientific Research Applications

Antiviral Activity

• 7-FMe-PEO has been investigated for its antiviral properties. A study reported that certain derivatives of this compound exhibited excellent protection against viruses, including Cucumber mosaic virus (CMV) . .

Antioxidant Properties

• Researchers have synthesized and evaluated 7-FMe-PEO derivatives for their antioxidant activity. .

Mechanism of Action

Target of action

Many compounds with similar structures, such as imidazole and pyrazole derivatives, have been found to have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . The specific targets of these compounds can vary widely depending on their exact structure and the conditions in which they are used.

Future Directions

The future research directions for such compounds could involve further exploration of their biological activity, potential therapeutic applications, and synthesis of new derivatives.